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Compound of Interest

Compound Name: Direct Red 9

Cat. No.: B12382427 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Direct Red 9 is a diazo dye belonging to the benzothiazole class.[1][2] While traditionally used

in the textile industry for dyeing fabrics, its fluorescent properties present a potential, yet

unexplored, avenue for applications in biological research, specifically in the realm of live-cell

imaging.[2][3] These application notes serve as a comprehensive guide for researchers

interested in evaluating Direct Red 9 as a novel fluorescent probe for live-cell imaging. Due to

the limited availability of specific data for this application, the following sections provide a

framework of generalized protocols and data presentation structures to systematically

characterize the suitability of Direct Red 9 for live-cell imaging in your specific experimental

context.

Physicochemical Properties of Direct Red 9
A summary of the known physicochemical properties of Direct Red 9 is presented below.

Understanding these characteristics is crucial for designing appropriate experimental

conditions.
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Property Value Reference

Chemical Name C.I. Direct Red 9 [1]

Molecular Formula C₃₄H₁₉ClN₈Na₄O₁₂S₄

Molecular Weight 987.23 g/mol

Chemical Class Azo, Benzothiazole

Appearance Blue light pink powder

CAS Registry Number 70209-93-7 / 61724-94-5

Evaluating Direct Red 9 for Live-Cell Imaging: A
General Workflow
The following diagram outlines the logical workflow for the systematic evaluation of a novel

compound like Direct Red 9 for live-cell imaging applications.
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Prepare Stock Solution of Direct Red 9

Determine Optimal Staining Concentration

Assess Cytotoxicity

Live-Cell Imaging

Characterize Photostability

Data Analysis and Interpretation
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Seed cells in 96-well plate

Treat with Direct Red 9 concentrations

Incubate for desired time points

Stain with viability dyes (e.g., Calcein-AM/PI)

Quantify fluorescence (plate reader or microscope)

Calculate % Cell Viability
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Direct Red 9 (Extracellular)

Uptake Mechanism
(Endocytosis? Transporter?)

Cell Membrane

Direct Red 9 (Intracellular)

Binding to Subcellular Structures
(e.g., Organelles, Cytoskeleton) Potential Cellular Effects

Fluorescence Signal Changes in Cell Signaling? Cytotoxicity?
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12382427#live-cell-imaging-with-direct-red-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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